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dioctyl phosphate storage conditions
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Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7

Cat. No.: S585415

Storage & Handling Specifications

The table below summarizes the essential storage conditions and handling precautions for dioctyl hydrogen

phosphate as per the safety data sheet [1].

Parameter Specification

General Condition Store in a tightly closed container in a dry, cool, and well-ventilated place [1].

Incompatibilities Store apart from foodstuff containers or incompatible materials (specific
incompatible materials not listed) [1].

Exposure Controls  Ensure adequate ventilation and handle in accordance with good industrial
hygiene and safety practice [1].

Handling Avoid dust formation, breathing vapors, and contact with skin and eyes. Use
Precautions non-sparking tools and personal protective equipment [1].

Hazards and Safety Equipment

This substance is classified as causing severe skin burns and eye damage (Skin corrosion, Category 1B)

[1]. The signal word on the label is "Danger™ [1].
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Safety Aspect Requirement

Personal Wear tightly fitting safety goggles, chemical impermeable gloves (fire/flame
Protective resistant and impervious clothing are also recommended), and a full-face
Equipment (PPE) respirator if exposure limits are exceeded or irritation occurs [1].

| First Aid | Inhalation: Move to fresh air, seek medical attention. Skin contact: Take off contaminated
clothing, wash with soap and water, consult a doctor. Eye contact: Rinse cautiously with water for several

minutes, remove contact lenses if possible, continue rinsing, consult a doctor [1]. |

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for safely handling dioctyl hydrogen phosphate in a laboratory

setting, based on the identified hazards and precautions.
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Don Personal Protective Equipment:
- Safety Goggles
- Chemical Impermeable Gloves
- Lab Coat

Perform in a Well-Ventilated Place
(e.g., Fume Hood)

Handle Substance
- Avoid dust/aerosol formation
- Use non-sparking tools

Return to Storage
- Ensure container is tightly closed
- Store in designated cool, dry area

Clean Up Area
- Wash hands thoroughly after handling

Click to download full resolution via product page

Frequently Asked Questions (FAQSs)
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Q1: What is the most critical hazard to be aware of when working with dioctyl hydrogen phosphate?
A1: The primary hazard is its potential to cause severe skin burns and eye damage. Appropriate personal

protective equipment (PPE) is essential to prevent contact [1].

Q2: What should I do if I get some of the substance on my skin during an experiment? A2: Immediately
take off contaminated clothing and wash the affected skin with soap and plenty of water. It is crucial to

consult a doctor for professional evaluation [1].

Q3: Are there any specific conditions that would make storing this chemical unsafe? A3: The safety data
sheet advises storing away from food products and incompatible materials. While specific incompatibilities
are not listed, general best practice is to store it separately from strong bases, oxidizers, and other reactive

substances. The container must be kept tightly closed to exclude moisture and prevent spills [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.chemicalbook.com/msds/dioctyl-hydrogen-phosphate.htm
https://www.chemicalbook.com/msds/dioctyl-hydrogen-phosphate.htm
https://www.chemicalbook.com/msds/dioctyl-hydrogen-phosphate.htm
https://www.smolecule.com/products/s585415?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/dioctyl-hydrogen-phosphate.htm
https://www.smolecule.com/products/b585415#dioctyl-phosphate-storage-conditions
https://www.smolecule.com/products/b585415#dioctyl-phosphate-storage-conditions
https://www.smolecule.com/products/b585415#dioctyl-phosphate-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s585415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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